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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642 Get Quote

Technical Guide: 5-Formyl-8-hydroxycarbostyril
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 5-Formyl-8-hydroxycarbostyril, a metabolite of the β2-adrenergic agonist

procaterol. This document is intended to serve as a foundational resource for professionals in

research and drug development.

Chemical Identity and Properties
5-Formyl-8-hydroxycarbostyril, systematically known as 8-hydroxy-2-oxo-1H-quinoline-5-

carbaldehyde, is a quinoline derivative. Its structure features a carbostyril (2-oxo-1H-quinoline)

core substituted with a formyl group at the 5-position and a hydroxyl group at the 8-position.

Molecular Formula and Weight
The chemical properties of 5-Formyl-8-hydroxycarbostyril are summarized in the table

below.
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Property Value Source

Molecular Formula C₁₀H₇NO₃ [1][2][3]

Molecular Weight 189.17 g/mol [1][3]

CAS Number 68304-21-2 [1][2][3]

IUPAC Name
8-hydroxy-2-oxo-1H-quinoline-

5-carbaldehyde
[1]

Synonyms
1,2-Dihydro-8-hydroxy-2-oxo-

5-quinolinecarboxaldehyde
[2]

Note: A discrepancy in the molecular weight (327.23) was noted from one supplier

(BioOrganics), however, multiple other sources and calculation from the molecular formula

confirm the value of 189.17 g/mol .[1][2][3]

Physicochemical Properties
Property Value

Density 1.431 g/cm³

Boiling Point 462.2°C at 760 mmHg

Flash Point 233.3°C

Melting Point 315-317 °C (decomposed)[4]

pKa 6.65±0.20 (Predicted)[3]

Solubility Sparingly soluble in DMSO and Methanol[4]

Biological Relevance
5-Formyl-8-hydroxycarbostyril is recognized as a metabolite of procaterol hydrochloride

(Meptin), a β2-adrenergic agonist utilized in the management of asthma.[3] The metabolic

pathway leading to this compound is a key area for further investigation in understanding the

pharmacology and disposition of procaterol.
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Experimental Data
Currently, detailed public-domain experimental protocols specifically for the synthesis or

analysis of 5-Formyl-8-hydroxycarbostyril are not readily available in the searched literature.

The primary context of this molecule is as a metabolite.

Logical Workflow for Compound Analysis
The following diagram illustrates a generalized workflow for the identification and

characterization of a chemical compound like 5-Formyl-8-hydroxycarbostyril.

Data Acquisition

Analysis Output

Search Chemical Databases
(e.g., PubChem, CAS)

Verify Chemical Structure

Conduct Literature Review
(e.g., for synthesis, metabolism)

Calculate Physicochemical Properties Summarize in Tables Generate Technical Guide

Click to download full resolution via product page

Caption: A generalized workflow for chemical compound data acquisition and analysis.

This guide provides the currently available data on 5-Formyl-8-hydroxycarbostyril. Further

research into its metabolic pathways and biological activity is warranted to fully elucidate its

role and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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